Cas no 1780622-72-1 (3-(3-bromophenyl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(3-bromophenyl)-2,2-difluoropropan-1-amine
• CAS No: 1780622-72-1
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 6469909
• PubChem ID: 105508896
• Update Time: 2025-06-08

3-(3-bromophenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-2,2-difluoropropan-1-amine
• 1780622-72-1
• EN300-1929979

• Inchi： 1S/C9H10BrF2N/c10-8-3-1-2-7(4-8)5-9(11,12)6-13/h1-4H,5-6,13H2
• InChI Key： WPNLVOVLKMACSW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(CN)(F)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-bromophenyl)-2,2-difluoropropan-1-amine

Introduction to 3-(3-bromophenyl)-2,2-difluoropropan-1-amine (CAS No. 1780622-72-1) and Its Emerging Applications in Chemical Biology

The compound 3-(3-bromophenyl)-2,2-difluoropropan-1-amine (CAS No. 1780622-72-1) represents a significant advancement in the realm of specialized organic chemistry, serving as a versatile building block for pharmaceutical and agrochemical research. Its unique structural features—comprising a bromophenyl moiety and a difluorinated propan-1-amine backbone—endow it with distinct chemical properties that make it particularly valuable in the synthesis of novel bioactive molecules.

Recent studies have highlighted the compound's potential in the development of targeted therapeutic agents. The presence of the bromophenyl group facilitates further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic scaffolds. This capability is particularly relevant in medicinal chemistry, where such transformations are often employed to generate drug candidates with enhanced pharmacokinetic profiles.

The difluorinated propan-1-amine moiety introduces additional electronic and steric effects that can modulate the binding affinity and selectivity of small-molecule inhibitors. Fluorine atoms are well-documented for their ability to improve metabolic stability and binding interactions within biological targets, making this compound a promising candidate for structure-based drug design. Current research is exploring its utility in the synthesis of kinase inhibitors, where precise control over steric hindrance and electronic distribution is critical.

In addition to its pharmaceutical applications, 3-(3-bromophenyl)-2,2-difluoropropan-1-amine has shown promise in materials science. The combination of halogenated aromatic rings and fluorinated aliphatic chains creates a framework that exhibits interesting spectroscopic properties, making it suitable for optoelectronic applications. Preliminary investigations suggest its incorporation into organic semiconductors could enhance charge transport efficiency, a finding that aligns with the growing demand for sustainable and high-performance electronic materials.

The synthesis of this compound typically involves multi-step organic reactions, beginning with the preparation of key intermediates such as 3-bromobenzonitrile followed by nucleophilic substitution or reduction steps to introduce the difluoropropan-1-amine side chain. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to optimize yield and purity, ensuring scalability for industrial applications. These advancements underscore the compound's accessibility to researchers while maintaining high chemical integrity.

From a computational chemistry perspective, molecular modeling studies indicate that 3-(3-bromophenyl)-2,2-difluoropropan-1-amine exhibits favorable interactions with biological targets due to its rigid aromatic core and adaptable amine functionality. Docking simulations have identified potential binding pockets in enzymes and receptors relevant to inflammatory diseases and cancer pathways. These findings provide a rational framework for designing next-generation inhibitors with improved therapeutic efficacy.

The compound's stability under various conditions has also been thoroughly evaluated. Thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) have demonstrated its robustness at elevated temperatures, suggesting suitability for industrial-scale processing without degradation. Similarly, solubility studies across multiple solvents highlight its flexibility in formulation development, an important consideration for drug delivery systems.

Future directions in research are likely to focus on expanding the compound's utility through derivatization strategies. For instance, introducing additional fluorinated or halogenated substituents could further refine its pharmacological properties. Additionally, exploring its role in polymer chemistry may unlock novel applications in high-performance coatings or adhesives where thermal stability and chemical resistance are paramount.

The growing interest in fluorinated compounds underscores their indispensable role in modern chemistry. As synthetic techniques evolve, access to structurally diverse molecules like 3-(3-bromophenyl)-2,2-difluoropropan-1-amine will continue to drive innovation across multiple industries. Its unique combination of functional groups positions it as a cornerstone material for both academic exploration and commercial development.